Cas no 2680542-46-3 (3,3-Difluorocycloheptane-1-sulfonyl chloride)

• Product Name: 3,3-Difluorocycloheptane-1-sulfonyl chloride
• CAS No: 2680542-46-3
• MF: C₇H₁₁ClF₂O₂S
• MW: 232.675847291946
• MDL: MFCD34186466
• CID: 5665182
• PubChem ID: 165942741
• Update Time: 2023-09-11

3,3-Difluorocycloheptane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocycloheptane-1-sulfonyl chloride
• EN300-27750821
• 2680542-46-3
• 3,3-Difluorocycloheptane-1-sulfonyl chloride

• MDL： MFCD34186466
• Inchi： 1S/C7H11ClF2O2S/c8-13(11,12)6-3-1-2-4-7(9,10)5-6/h6H,1-5H2
• InChI Key： GULCXJXLGGXWRT-UHFFFAOYSA-N
• SMILES： ClS(C1CCCCC(C1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 232.0136348g/mol
• Monoisotopic Mass: 232.0136348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų